Cas no 2228325-07-1 (1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine
• CAS No: 2228325-07-1
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6443038
• PubChem ID: 165850723
• Update Time: 2025-08-04

1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine
• 2228325-07-1
• EN300-1954343

• Inchi： 1S/C10H12F3N/c1-6-2-3-7(8(11)4-6)5-9(14)10(12)13/h2-4,9-10H,5,14H2,1H3
• InChI Key： KEMJGKMHCQZRPF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=CC=1F)N)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine

Introduction to 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine (CAS No: 2228325-07-1)

1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine, identified by the CAS number 2228325-07-1, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a promising candidate for various biochemical applications. The presence of fluorine atoms in its molecular structure imparts distinct physicochemical characteristics, which can influence its metabolic stability, bioavailability, and interaction with biological targets.

The synthesis of 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine involves a series of carefully orchestrated chemical reactions that highlight the importance of fluorine chemistry in modern drug development. The introduction of fluorine at the 1,1-position and the 2-fluoro substituent on the phenyl ring contribute to the molecule's overall reactivity and selectivity. These features are particularly valuable in designing molecules that can modulate enzyme activity or interact with specific binding sites in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such fluorinated compounds with high accuracy. Molecular modeling studies indicate that 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine may exhibit favorable interactions with certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery. For instance, its structure resembles known bioactive scaffolds that have been successfully used in the development of antiviral and anticancer agents.

The pharmaceutical industry has long recognized the importance of fluorinated compounds due to their ability to enhance drug efficacy and reduce toxicity. 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine is no exception, as its fluorine atoms can improve metabolic stability by resisting oxidative degradation. This property is particularly crucial for drugs that require prolonged half-lives in vivo. Additionally, the electron-withdrawing nature of fluorine can modulate the electronic properties of adjacent functional groups, influencing both the reactivity and binding affinity of the molecule.

In vitro studies have begun to explore the pharmacological potential of 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine. Initial results suggest that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways. These findings align with current trends in drug development, where targeting inflammation has become a key strategy for treating chronic diseases such as rheumatoid arthritis and atherosclerosis. The presence of both fluoro and methyl substituents on the aromatic ring further enhances its potential as a scaffold for developing novel therapeutic agents.

The synthesis of this compound also highlights the versatility of modern fluorination techniques. Methods such as electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions have made it possible to introduce fluorine atoms at specific positions with high precision. These techniques are essential for creating complex fluorinated molecules like 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine, which may serve as building blocks for future drug candidates.

As research continues to uncover new applications for fluorinated compounds, 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine is poised to play a significant role in medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. Future studies may focus on optimizing its synthesis, exploring its biological activity in greater detail, and evaluating its potential as a therapeutic agent.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1,1-difluoro-3-(2-fluoro-4-methylphenyl)propan-2-amine. These technologies enable researchers to analyze vast datasets and predict the efficacy of compounds before they are synthesized in the lab. Such advancements not only save time but also resources, making high-throughput screening more efficient than ever before.

In conclusion, 1,1-difluoro - 3 - ( 2 - fluoro - 4 - methyl phenyl ) propan - 2 - amine ( CAS No: 2228325 - 07 - 1 ) represents a significant advancement in fluorinated amine chemistry with broad implications for pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable tool for developing new drugs targeting various diseases. As our understanding of fluorine's role in medicinal chemistry continues to grow, this compound will undoubtedly contribute to future breakthroughs in drug discovery and development.